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Compound of Interest

Compound Name: 2-Chlorothiobenzamide

Cat. No.: B097865 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds like 2-
Chlorothiobenzamide. This guide provides immediate, essential safety protocols and logistical

plans for the operational use and disposal of this compound, establishing a foundation of trust

and value in safe laboratory practices.

Hazard Identification and Personal Protective
Equipment
2-Chlorothiobenzamide is a chemical that requires careful handling due to its potential health

hazards. While specific quantitative toxicity data such as LD50 and LC50 values are not readily

available, the primary routes of exposure are ingestion, skin contact, and inhalation.

A comprehensive personal protective equipment (PPE) strategy is the first line of defense

against accidental exposure. The following table summarizes the required PPE for handling 2-
Chlorothiobenzamide.
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Body Part
Personal Protective
Equipment

Standard

Eyes
Safety glasses with side-

shields or goggles
EN 166

Hands
Protective gloves (e.g., nitrile

rubber)

Body
Long-sleeved clothing or lab

coat

Respiratory

Use in a well-ventilated area. A

NIOSH/MSHA or European

Standard EN 136 approved

respirator with a particle filter is

recommended for large scale

use or in case of insufficient

ventilation.

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Chlorothiobenzamide is crucial for

safe handling and storage.

Property Value

CAS Number 15717-17-6

Molecular Formula C₇H₆ClNS

Molecular Weight 171.64 g/mol [1]

Appearance Solid

Melting Point 63 - 66 °C

Operational Plan: Step-by-Step Handling Procedure
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A systematic approach to handling 2-Chlorothiobenzamide minimizes the risk of exposure

and ensures a safe laboratory environment.

1. Preparation:

Ensure the work area is clean and uncluttered.
Verify that a chemical spill kit is readily accessible.
Confirm that the fume hood or other ventilated enclosure is functioning correctly.
Put on all required personal protective equipment (PPE) as detailed in the table above.

2. Weighing and Aliquoting:

Conduct all weighing and handling of the solid compound within a fume hood to avoid
inhalation of any dust particles.
Use a dedicated set of spatulas and weighing boats.
If creating solutions, add the solid to the solvent slowly to avoid splashing.

3. During the Experiment:

Keep the container with 2-Chlorothiobenzamide closed when not in use.
Avoid contact with skin, eyes, and clothing.
Do not eat, drink, or smoke in the laboratory.

4. Post-Experiment:

Thoroughly clean the work area and any equipment used.
Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.
Remove PPE in the designated area to prevent contamination of other spaces.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 2-Chlorothiobenzamide and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

All solid waste contaminated with 2-Chlorothiobenzamide (e.g., weighing boats, gloves,
paper towels) should be placed in a designated, labeled hazardous waste container.
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Unused or excess 2-Chlorothiobenzamide must be disposed of as hazardous chemical
waste.

2. Container Management:

The original container, once empty, should be triple-rinsed with a suitable solvent. The
rinsate should be collected and treated as hazardous waste.
Alternatively, the empty, unrinsed container must be disposed of as hazardous waste.

3. Final Disposal:

Dispose of the hazardous waste container through your institution's environmental health
and safety (EHS) office.
Do not dispose of 2-Chlorothiobenzamide down the drain or in the regular trash.

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the logical flow of operations for safely handling and disposing

of 2-Chlorothiobenzamide.

Caption: Workflow for handling and disposal of 2-Chlorothiobenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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